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Compound of Interest

Compound Name: STF-118804

Cat. No.: B1684562 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when working with potent, investigational compounds like STF-118804.

This document provides essential, immediate safety and logistical information for the handling

and disposal of STF-118804, a highly specific nicotinamide phosphoribosyltransferase

(NAMPT) inhibitor. Adherence to these guidelines is critical for minimizing exposure risks and

maintaining a safe research environment.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

STF-118804. As a potent compound, STF-118804 should be handled with care to avoid direct

contact, inhalation, and ingestion.
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Operation Required PPE

Weighing and Aliquoting (Solid Form)

- Chemical-resistant gloves (e.g., nitrile) - Safety

glasses with side shields or chemical splash

goggles - Laboratory coat - Respiratory

protection (e.g., N95 respirator) if not handled in

a certified chemical fume hood

Solution Preparation and Handling

- Chemical-resistant gloves (e.g., nitrile) - Safety

glasses with side shields or chemical splash

goggles - Laboratory coat

General Laboratory Use
- Chemical-resistant gloves (e.g., nitrile) - Safety

glasses with side shields - Laboratory coat

Operational Plan: From Receipt to Disposal
A systematic approach to handling STF-118804 is crucial for safety and experimental integrity.

Receiving and Storage
Upon receipt, visually inspect the container for any damage or leaks. STF-118804 is a

crystalline solid and should be stored under the following conditions for optimal stability.

Parameter Recommendation

Storage Temperature -20°C for long-term storage

Stability
Stable for at least two years when stored

properly

Container Keep in a tightly sealed, light-resistant container

Preparation of Stock Solutions
STF-118804 is soluble in various organic solvents. All solution preparation should be

performed in a well-ventilated area, preferably within a chemical fume hood.
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Solvent Solubility

DMSO ≥ 19.1 mg/mL

Protocol for Reconstitution:

Ensure all necessary PPE is worn.

Bring the vial of STF-118804 to room temperature before opening.

Add the desired volume of DMSO to the vial to achieve the target concentration.

Cap the vial and vortex gently until the solid is completely dissolved.

For long-term storage of the stock solution, it is recommended to aliquot into smaller

volumes to avoid repeated freeze-thaw cycles and store at -20°C.

Disposal Plan
Proper disposal of STF-118804 and any contaminated materials is essential to prevent

environmental contamination and accidental exposure.

Unused Solid Compound and Expired Stock Solutions: Dispose of as hazardous chemical

waste in accordance with local, state, and federal regulations. The waste should be placed in

a clearly labeled, sealed container.

Contaminated Labware (e.g., pipette tips, tubes): Collect in a designated, labeled hazardous

waste container for solids.

Contaminated PPE (e.g., gloves, disposable lab coats): Dispose of as hazardous waste.

Safe Handling and Disposal Workflow
The following diagram illustrates the key steps for the safe handling and disposal of STF-
118804 in a laboratory setting.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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